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Compound of Interest

Compound Name: BRL 37344 sodium

Cat. No.: B137269

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of BRL 37344 sodium, a potent and selective 33 adrenoceptor agonist. Adherence to
these protocols is critical for minimizing risks and complying with regulatory standards.

Chemical and Physical Properties

A thorough understanding of a substance's properties is the foundation of its safe handling.
Below is a summary of the key characteristics of BRL 37344 sodium.
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Property Value Source
Molecular Formula C19H21CINNaOa4 [1112]
Molecular Weight 385.82 g/mol [1][2]
Appearance Solid [3]

B Soluble to 100 mM in water; 18
Solubility _ [1]
mg/mL in DMSO (warmed)

Store at room temperature.[1]
Storage ) )
Hygroscopic; store desiccated.

- Considered stable. Avoid
Stability ] ] o [3]
reaction with oxidizing agents.

Combustible solid which burns
Combustibility but propagates flame with [3]
difficulty.

Personal Protective Equipment (PPE)

Prior to handling BRL 37344 sodium, all personnel must be equipped with the appropriate
personal protective equipment to prevent exposure.

o Eye Protection: Safety glasses or eyeshields are mandatory.[3]
e Hand Protection: Chemical-resistant gloves should be worn.[3]

o Respiratory Protection: For operations that may generate dust, a dust respirator (type N95 or
equivalent) is required.[3]

» Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
contact.[3]

Spill Management Procedures

In the event of a spill, immediate and appropriate action is necessary to contain the substance
and prevent wider contamination. The response should be scaled according to the size of the
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spill.

Minor Spills:

Immediate Cleanup: Address minor spills and regular waste promptly.[3]

Avoid Dust Generation: Use dry clean-up procedures. Do not sweep dry powder.[3]

Dampen Material: If necessary, dampen the spilled solid with water to prevent it from
becoming airborne.[3]

Containment: Carefully sweep or vacuum the material. If using a vacuum, it must be fitted
with a HEPA filter.[3]

Collection: Place the collected material into a suitable, clearly labeled, and sealed container
for disposal.[3]

Decontamination: Wash the spill area thoroughly with large amounts of water.[3]

Major Spills:

Alert Personnel: Immediately caution personnel in the vicinity of the major spill.[3]

Emergency Notification: Inform emergency responders, providing the location and nature of
the hazard.[3]

Control Access: Restrict access to the affected area.

Personal Protection: Ensure all responders are wearing the appropriate PPE, including
respiratory protection.[3]

Prevent Spread: Take measures to prevent the spilled material from entering drains or water
courses.[3]

Cleanup: Follow the same dry clean-up procedures as for minor spills, avoiding dust
generation.[3]
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» Containerization: Place the collected waste into sealed plastic bags or other appropriate
containers for disposal.[3]

o Decontamination: Thoroughly wash the affected area with water and prevent runoff from
entering drains.[3]

Disposal Protocol

The final disposal of BRL 37344 sodium waste must be conducted in strict accordance with all
local, state, and federal regulations.[3] Under no circumstances should this chemical be
discharged into sewers or waterways.[3]

o Waste Collection: All waste material, including spilled substance and contaminated cleaning
materials, must be collected in sealed, properly labeled containers.[3]

e Regulatory Compliance: Consult your institution's environmental health and safety (EHS)
office or a licensed waste disposal contractor to determine the specific regulatory
requirements for your location.

» Disposal Method: While specific methods may vary, combustible solids like BRL 37344
sodium are often disposed of via controlled incineration by a licensed facility. Chemical
treatment may also be an option, depending on local regulations.

o Documentation: Maintain detailed records of the disposal process, including dates,
guantities, and the name of the disposal contractor.

Experimental Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of BRL 37344
sodium.
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Caption: Logical workflow for the safe disposal of BRL 37344 sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b137269?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/brl-37344-sodium-salt_0948
https://pubchem.ncbi.nlm.nih.gov/compound/16219010
https://pubchem.ncbi.nlm.nih.gov/compound/16219010
https://datasheets.scbt.com/sc-200154.pdf
https://www.benchchem.com/product/b137269#brl-37344-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b137269#brl-37344-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b137269#brl-37344-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b137269#brl-37344-sodium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b137269?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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